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Compound Name: D-(+)-Cellotetraose

Cat. No.: B8070960 Get Quote

D-(+)-Cellotetraose: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
D-(+)-Cellotetraose is a well-defined oligosaccharide composed of four β-(1→4) linked D-

glucose units. As a fundamental building block of cellulose, the most abundant biopolymer on

Earth, cellotetraose plays a crucial role in various biological and industrial processes. It serves

as a key substrate for cellulolytic enzymes, making it an invaluable tool in the study of biomass

degradation and biofuel production. Furthermore, emerging research highlights the role of

cello-oligosaccharides as signaling molecules in plant defense mechanisms, opening new

avenues for research in agriculture and plant biology. This technical guide provides an in-depth

overview of the chemical and physical properties of D-(+)-Cellotetraose, detailed experimental

protocols for its characterization, and visualizations of its role in enzymatic assays and

biological signaling pathways.

Chemical and Physical Properties
D-(+)-Cellotetraose is a white, crystalline powder that is soluble in water. Its chemical and

physical properties are summarized in the tables below.
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General and Chemical Properties of D-(+)-Cellotetraose
Property Value

Chemical Formula C₂₄H₄₂O₂₁

Molecular Weight 666.58 g/mol

CAS Number 38819-01-1

Appearance White to off-white crystalline powder

Purity Typically ≥95% (by HPLC)

Synonyms

Cellotetraose, β-D-Glucopyranosyl-(1→4)-β-D-

glucopyranosyl-(1→4)-β-D-glucopyranosyl-

(1→4)-D-glucose

Physical Properties of D-(+)-Cellotetraose
Property Value

Melting Point 252 °C (decomposes)

Solubility in Water Soluble

Optical Rotation, [α]ᴅ²⁰

Dextrorotatory (+). A specific numerical value is

not readily available in publicly accessible

literature.

Experimental Protocols
Determination of Specific Rotation
The specific rotation of a chiral compound like D-(+)-Cellotetraose is a fundamental physical

property that can be determined using a polarimeter.

Principle:

A polarimeter measures the angle of rotation of plane-polarized light as it passes through a

solution of an optically active substance. The specific rotation is calculated from the observed

rotation, the concentration of the solution, and the path length of the sample tube.
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Materials and Equipment:

D-(+)-Cellotetraose

Distilled or deionized water

Volumetric flask (e.g., 10 mL)

Analytical balance

Polarimeter with a sodium lamp (D-line, 589.3 nm)

Polarimeter sample tube (e.g., 1 dm)

Beakers and other standard laboratory glassware

Procedure:

Solution Preparation:

Accurately weigh a precise amount of D-(+)-Cellotetraose (e.g., 100 mg) using an

analytical balance.

Transfer the weighed sample to a 10 mL volumetric flask.

Dissolve the sample in distilled water, ensuring it is completely dissolved.

Carefully add distilled water to the flask until the bottom of the meniscus reaches the

calibration mark.

Stopper the flask and invert it several times to ensure a homogeneous solution.

Polarimeter Calibration (Zeroing):

Clean the polarimeter sample tube thoroughly with distilled water and then rinse with the

solvent (distilled water in this case).

Fill the sample tube with distilled water, ensuring no air bubbles are present.
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Place the filled sample tube in the polarimeter.

Turn on the sodium lamp and allow it to warm up.

Observe the field of view through the eyepiece and adjust the analyzer until the fields are

of equal intensity (or at the point of minimum brightness, depending on the instrument).

Set the instrument reading to zero.

Sample Measurement:

Empty the sample tube and rinse it with a small amount of the prepared D-(+)-
Cellotetraose solution.

Fill the sample tube with the D-(+)-Cellotetraose solution, again ensuring the absence of

air bubbles.

Place the sample tube back into the polarimeter.

Observe the rotation of the plane-polarized light and adjust the analyzer to restore the

initial field of view (equal intensity or minimum brightness).

Record the observed angle of rotation (α). The direction of rotation (clockwise or counter-

clockwise) should be noted. For D-(+)-Cellotetraose, the rotation will be clockwise.

Calculation of Specific Rotation:

The specific rotation ([α]) is calculated using the following formula: [α] = α / (l × c) Where:

α = observed rotation in degrees

l = path length of the sample tube in decimeters (dm)

c = concentration of the solution in g/mL

Mandatory Visualizations
Experimental Workflow: Cellulase Activity Assay
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1. Preparation

2. Enzymatic Reaction

3. Reaction Termination

4. Product Analysis

5. Calculation of Enzyme Activity

Prepare D-(+)-Cellotetraose
substrate solution

(known concentration)

Mix substrate, enzyme,
and buffer in a reaction vessel

Prepare cellulase
enzyme solution

Prepare reaction buffer
(e.g., citrate buffer, pH 5.0)

Incubate at optimal temperature
(e.g., 50°C) for a defined time

Stop the reaction
(e.g., by heat inactivation or
addition of a stop solution)

Analyze the reaction mixture
for hydrolysis products

(glucose, cellobiose, cellotriose)

Quantify products using
techniques like HPLC or a

glucose oxidase assay

Calculate the rate of
product formation

Determine cellulase activity
in appropriate units

(e.g., µmol/min/mg protein)

Click to download full resolution via product page

Experimental workflow for a cellulase activity assay.
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Signaling Pathway: Cello-oligosaccharide Induced Plant
Defense

1. Perception at the Cell Surface

2. Signal Transduction

3. Cellular Response

Pathogen attack or
cell wall damage

Release of Cello-oligosaccharides
(DAMPs) from the plant cell wall

Binding of Cello-oligosaccharides
to Pattern Recognition Receptors (PRRs)

on the plasma membrane

Activation of Receptor-Like Kinases (RLKs)

Initiation of a phosphorylation cascade
(e.g., MAPK cascade)

Generation of secondary messengers
(e.g., Ca²⁺ influx, ROS production)

Activation of transcription factors

Expression of defense-related genes
(e.g., pathogenesis-related proteins)

Strengthening of the cell wall
(e.g., callose deposition, lignin synthesis) Production of antimicrobial compounds
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Cello-oligosaccharide induced plant defense signaling pathway.

Conclusion
D-(+)-Cellotetraose is a critically important oligosaccharide for a diverse range of scientific

disciplines. Its well-defined chemical structure and physical properties make it an ideal

standard and substrate for biochemical and enzymatic studies. The experimental protocols

provided in this guide offer a foundation for the accurate characterization of this and similar

molecules. Furthermore, the elucidation of its role in plant signaling pathways underscores the

expanding importance of cello-oligosaccharides in understanding fundamental biological

processes. This technical guide serves as a valuable resource for researchers and

professionals engaged in drug development, biotechnology, and fundamental scientific

research, providing the necessary information to effectively utilize D-(+)-Cellotetraose in their

work.

To cite this document: BenchChem. [D-(+)-Cellotetraose chemical and physical properties.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8070960#d-cellotetraose-chemical-and-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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